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Compound of Interest

Compound Name: 5-Bromo-DL-tryptophan

Cat. No.: B555194

For Immediate Implementation by Laboratory Personnel

The proper disposal of 5-Bromo-DL-tryptophan, a halogenated derivative of the amino acid
tryptophan, is critical for maintaining a safe laboratory environment and ensuring regulatory
compliance. While some safety data sheets (SDS) may not classify this compound as
hazardous under the 2012 OSHA Hazard Communication Standard, other sources indicate it
can cause skin, eye, and respiratory irritation[1][2]. Due to its halogenated nature and potential
irritant properties, a cautious approach to its disposal is essential. This guide provides a clear,
step-by-step protocol for the safe handling and disposal of 5-Bromo-DL-tryptophan waste.

Key Disposal Principles

The foundational principle for managing 5-Bromo-DL-tryptophan waste is to treat it as a
hazardous chemical waste. This is primarily due to its classification as a halogenated organic
compound[3]. Halogenated organic compounds are typically incinerated at high temperatures
in specialized facilities to prevent the release of harmful substances into the environment[3].

Under no circumstances should 5-Bromo-DL-tryptophan be disposed of down the drain or in
regular trash[4]. Such actions can lead to environmental contamination and may violate local
and national regulations.

Quantitative Data Summary
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For clear and concise reference, the following table summarizes key quantitative and
identifying information for 5-Bromo-DL-tryptophan.

Parameter Value
Molecular Formula C11H11BrN202[1]
Molecular Weight 283.12 g/mol [1]
CAS Number 6548-09-0
Light cream to off-white or light beige fine
Appearance .
crystalline powder[5][6]
Melting Point 261 - 267 °C (decomposes)[5]

Detailed Disposal Protocol

This section outlines the standard operating procedure for the disposal of 5-Bromo-DL-
tryptophan from the point of generation to its final removal from the laboratory.

Step 1: Waste Identification and Segregation

 Identify as Halogenated Waste: All solid waste contaminated with 5-Bromo-DL-tryptophan
(e.g., weighing paper, gloves, pipette tips) and any unused or unwanted solid 5-Bromo-DL-
tryptophan must be designated as "halogenated organic waste"[3].

e Segregate at the Source: Do not mix 5-Bromo-DL-tryptophan waste with non-halogenated
chemical waste, aqueous waste, or general laboratory trash[3][7]. Maintain separate, clearly
marked waste containers.

Step 2: Containerization

o Use Appropriate Containers: Collect solid 5-Bromo-DL-tryptophan waste in a clean, dry,
and chemically compatible container with a secure screw-top lid[8][9]. Plastic containers are
often preferred[8].

» Avoid Overfilling: Fill waste containers to no more than 80% of their capacity to prevent spills
and allow for expansion.
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Keep Containers Closed: Waste containers must be kept tightly sealed at all times, except
when adding waste[3][9].

Step 3: Labeling

Properly Label Containers: As soon as the first item of waste is placed in the container, affix
a hazardous waste label.

Complete Information: The label must include:

The words "Hazardous Waste"

[e]

o

The full chemical name: "5-Bromo-DL-tryptophan”

[¢]

The specific hazards (e.g., "Irritant™)

[¢]

The accumulation start date (the date the first waste was added)

[e]

The name of the principal investigator or laboratory contact.

Step 4: Storage

Designated Satellite Accumulation Area (SAA): Store the labeled waste container in a
designated SAA within the laboratory, at or near the point of generation[8][9].

Secondary Containment: It is good practice to place the waste container in a secondary
container, such as a chemical-resistant tray, to contain any potential leaks.

Incompatible Materials: Store the 5-Bromo-DL-tryptophan waste away from incompatible
materials, particularly strong oxidizing agents[5][10].

Step 5: Disposal and Removal

Contact Environmental Health and Safety (EHS): Once the waste container is full or has
been in storage for the maximum allowable time (consult your institution's guidelines),
arrange for its collection by your institution's Environmental Health and Safety (EHS)
department or a licensed hazardous waste disposal contractor[8].
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» Follow Institutional Procedures: Adhere strictly to your institution's specific procedures for
hazardous waste pickup requests.

Visualizing the Disposal Workflow

The following diagram illustrates the decision-making and procedural flow for the proper
disposal of 5-Bromo-DL-tryptophan.
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Caption: Decision workflow for the proper disposal of 5-Bromo-DL-tryptophan.
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By adhering to these procedures, researchers, scientists, and drug development professionals
can ensure the safe and compliant disposal of 5-Bromo-DL-tryptophan, thereby protecting
themselves, their colleagues, and the environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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